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Compound of Interest

Compound Name: AMG131

Cat. No.: B1664859 Get Quote

Application Notes and Protocols for AMG131
For Researchers, Scientists, and Drug Development Professionals

Introduction
AMG131, also known as INT131, is a potent and selective, non-thiazolidinedione (TZD)

modulator of the peroxisome proliferator-activated receptor γ (PPARγ).[1][2][3] It is a second-

generation selective PPARγ modulator (SPPARM) developed to provide the therapeutic

benefits of insulin sensitization and glucose lowering for type 2 diabetes mellitus, while

minimizing the side effects associated with full PPARγ agonists, such as edema and weight

gain.[2][3][4] AMG131 binds to PPARγ with a high affinity, having a Ki of approximately 10 nM.

[1][5] This binding occurs within the same pocket as TZDs but interacts with the receptor at

distinct points, leading to a unique conformational change and a differentiated pattern of gene

transcription.[1][2]
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Property Value

Synonyms INT131, T131, AMG 131, Ibrigampar[6][7][8][9]

Molecular Formula C21H12Cl4N2O3S[5][6][8][9][10]

Molecular Weight 514.2 g/mol [5][8]

Appearance Solid powder[6][9]

CAS Number 315224-26-1[5][6][8][9]

Solubility Data
AMG131 is a hydrophobic compound with limited solubility in aqueous solutions. The following

tables provide solubility data for both in vitro and in vivo experimental preparations.

Table 1: Solubility for In Vitro Applications
Solvent Concentration Notes

DMSO 250 mg/mL
Ultrasonic assistance may be

required.[5]

1-10 mg/mL Sparingly soluble.[6]

Ethanol 0.1-1 mg/mL Slightly soluble.[6]

Water Not Soluble -[9]

Table 2: Formulations for In Vivo Applications
Formulation Achievable Concentration Notes

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL (4.05 mM) Results in a clear solution.[1]

10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL (4.05 mM)

Results in a clear solution. Use

with caution for dosing periods

longer than two weeks.[1]
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Stability and Storage
Proper storage of AMG131 is critical to maintain its integrity and activity for experimental use.

Table 3: Storage Recommendations
Form

Storage
Temperature

Shelf Life Notes

Solid Powder -20°C 3 years
For long-term storage.

[5][9]

0 - 4°C 2 years

For short-term

storage; keep dry and

dark.[5][9]

Ambient Stable for shipping

Stable for a few

weeks during ordinary

shipping.[9]

Stock Solution (in

solvent)
-80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1][5]

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1][5]

Working Solution (for

in vivo use)
N/A Use same day

It is recommended to

prepare fresh for each

experiment.[1]

Experimental Protocols
Protocol 1: Preparation of AMG131 Stock Solution (e.g.,
20.8 mg/mL in DMSO)

Weigh the desired amount of solid AMG131 powder in a sterile conical tube.

Add the appropriate volume of 100% DMSO to achieve the target concentration.
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If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile cryovials to

prevent degradation from repeated freeze-thaw cycles.[1]

Store the aliquots as recommended in Table 3.

Protocol 2: Preparation of AMG131 Working Solution for
In Vivo Administration (Aqueous-based)
This protocol is for preparing a 1 mL working solution with a final concentration of 2.08 mg/mL.

[1]

Begin with a 20.8 mg/mL stock solution of AMG131 in DMSO.

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 20.8 mg/mL DMSO stock solution to the PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix thoroughly.

The final concentration will be 2.08 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline.

This working solution should be prepared fresh on the day of use.[1]

Protocol 3: Preparation of AMG131 Working Solution for
In Vivo Administration (Oil-based)
This protocol is for preparing a 1 mL working solution with a final concentration of 2.08 mg/mL.

[1]

Begin with a 20.8 mg/mL stock solution of AMG131 in DMSO.

In a sterile tube, add 900 µL of corn oil.
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Add 100 µL of the 20.8 mg/mL DMSO stock solution to the corn oil.

Mix thoroughly until the solution is homogeneous.

The final concentration will be 2.08 mg/mL in a vehicle of 10% DMSO and 90% Corn Oil.

This working solution should be prepared fresh on the day of use.[1]

Mechanism of Action & Signaling Pathway
AMG131 is a selective modulator of PPARγ, a nuclear receptor that is a key regulator of

adipocyte differentiation and glucose homeostasis.[7] Upon binding, AMG131 induces a

conformational change in PPARγ, leading to the recruitment of a specific set of coactivators

and corepressors.[2][4][11] This AMG131-PPARγ complex then forms a heterodimer with the

retinoid X receptor (RXR). The complete complex binds to PPAR response elements (PPREs)

on the DNA, which in turn modulates the transcription of target genes involved in glucose and

lipid metabolism.[4] This selective modulation is thought to enhance insulin sensitivity, primarily

through the PI3K signaling pathway, leading to improved glycemic control.[12]
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Caption: AMG131 binds PPARγ, leading to gene transcription modulation.

Experimental Workflow
The following diagram outlines a general workflow for the preparation and use of AMG131 in

experiments.
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Caption: Workflow for preparing AMG131 solutions for experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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